Cas no 52143-73-4 (Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro-)

Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro- structure
52143-73-4 structure
Product Name:Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro-
CAS No:52143-73-4
MF:C13H12N2O2S
MW:260.311581611633
CID:360476
PubChem ID:20362819
Update Time:2025-04-19

Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-[(4-methylphenyl)thio]-2-nitro-
    • 2-amino-4-(p-methylphenylthio)-1-nitrobenzene
    • 5-(4-methylphenyl)sulfanyl-2-nitroaniline
    • 5-[(4-Methylphenyl)sulfanyl]-2-nitroaniline
    • A1-44019
    • DTXSID80606084
    • SCHEMBL11631033
    • 2-Nitro-5-(p-tolylthio)aniline
    • 52143-73-4
    • 2-amino-4-(4'-methylphenylthio)-nitrobenzene
    • AKOS025120311
    • SRMIYTDFWDHSCC-UHFFFAOYSA-N
    • Inchi: 1S/C13H12N2O2S/c1-9-2-4-10(5-3-9)18-11-6-7-13(15(16)17)12(14)8-11/h2-8H,14H2,1H3
    • InChI Key: SRMIYTDFWDHSCC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1=CC=C(C(=C1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 260.06206
  • Monoisotopic Mass: 260.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 97.1Ų

Experimental Properties

  • PSA: 69.16
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